N-[(3-Methoxythiolan-3-yl)methyl]prop-2-enamide

• IUPAC Name: N-[(3-methoxythiolan-3-yl)methyl]prop-2-enamide
• InChI: InChI=1S/C9H15NO2S/c1-3-8(11)10-6-9(12-2)4-5-13-7-9/h3H,1,4-7H2,2H3,(H,10,11)
• InChI Key: LMTHWOTUQJUDGK-UHFFFAOYSA-N
• Canonical SMILES: COC1(CCSC1)CNC(=O)C=C
• Molecular Formula: C9H15NO2S
• Molecular Weight: 201.29 g/mol

Description

N-[(3-Methoxythiolan-3-yl)methyl]prop-2-enamide, also known as MTMP, is a synthetic compound that has been studied for its potential use as a therapeutic agent. MTMP has been found to exhibit anti-cancer properties and has been studied for its potential as a chemotherapeutic agent. The purpose of

Mechanism of Action

The exact mechanism of action of N-[(3-Methoxythiolan-3-yl)methyl]prop-2-enamide is not fully understood. However, it has been suggested that this compound may exert its anti-cancer effects by inhibiting the activity of enzymes involved in DNA synthesis and repair. This compound may also induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects
This compound has been found to exhibit anti-cancer properties in vitro, particularly against leukemia cells. This compound has also been found to have anti-inflammatory properties and has been studied for its potential use in the treatment of inflammatory diseases. However, further studies are needed to fully understand the biochemical and physiological effects of this compound.

Advantages and Limitations for Lab Experiments

N-[(3-Methoxythiolan-3-yl)methyl]prop-2-enamide has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized in the lab, making it readily available for research purposes. This compound has also been found to exhibit anti-cancer and anti-inflammatory properties, making it a promising compound for further study.
However, there are also limitations to using this compound in lab experiments. The exact mechanism of action of this compound is not fully understood, which makes it difficult to design experiments to fully understand its effects. Additionally, this compound has only been studied in vitro, which means that further studies are needed to determine its efficacy and safety in vivo.

Future Directions

There are several future directions for the study of N-[(3-Methoxythiolan-3-yl)methyl]prop-2-enamide. Further studies are needed to fully understand the mechanism of action of this compound and its effects on cancer cells and inflammatory diseases. In vivo studies are needed to determine the efficacy and safety of this compound as a potential chemotherapeutic agent. Additionally, studies are needed to determine the optimal dosage and administration of this compound for therapeutic use.

Synthesis Methods

N-[(3-Methoxythiolan-3-yl)methyl]prop-2-enamide can be synthesized through a multi-step process involving the reaction of 3-methoxythiolane-2-carbaldehyde with acryloyl chloride. The resulting product is then treated with sodium borohydride to form the final compound, this compound.

Scientific Research Applications

N-[(3-Methoxythiolan-3-yl)methyl]prop-2-enamide has been studied for its potential use as a chemotherapeutic agent. In vitro studies have shown that this compound exhibits anti-cancer properties, particularly against leukemia cells. This compound has also been found to have anti-inflammatory properties and has been studied for its potential use in the treatment of inflammatory diseases.